Cas no 151159-23-8 (1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-)

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- structure
151159-23-8 structure
Product Name:1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
CAS No:151159-23-8
MF:C16H25N5O2
MW:319.40200304985
CID:157870
PubChem ID:3047747
Update Time:2025-04-19

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
    • 8-(1-aminocyclopentyl)-1,3-dipropyl-7H-purine-2,6-dione
    • 8-(1-Amino-cyclopentyl)-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
    • 8-(1-Aminocyclopentyl)-1,3-dipropylxanthine
    • AC1MILRU
    • CHEMBL2106736
    • L014001
    • Midaxifylline
    • Midaxifylline [INN]
    • SureCN1650583
    • UNII-A937Z0MS6C
    • A937Z0MS6C
    • NS00125638
    • MIDAXIFYLLINE [WHO-DD]
    • Q27273790
    • SCHEMBL1650583
    • UFOBUCDTKQDDTN-UHFFFAOYSA-N
    • 151159-23-8
    • DTXSID90164721
    • Inchi: 1S/C16H25N5O2/c1-3-9-20-12-11(13(22)21(10-4-2)15(20)23)18-14(19-12)16(17)7-5-6-8-16/h3-10,17H2,1-2H3,(H,18,19)
    • InChI Key: UFOBUCDTKQDDTN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N(CCC)C(N1CCC)=O)N=C(C1(CCCC1)N)N2

Computed Properties

  • Exact Mass: 319.20105
  • Monoisotopic Mass: 319.201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.3Ų
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.225
  • Boiling Point: 557.8°Cat760mmHg
  • Flash Point: 291.2°C
  • Refractive Index: 1.577
  • PSA: 95.32
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